![molecular formula C16H13N3O3S B4750872 2-methyl-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}-3-furamide](/img/structure/B4750872.png)
2-methyl-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}-3-furamide
Overview
Description
2-methyl-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}-3-furamide, also known as MT-2, is a synthetic peptide that has been studied extensively in the scientific community. MT-2 is a derivative of alpha-melanocyte-stimulating hormone (α-MSH) and has been shown to have various biochemical and physiological effects.
Mechanism of Action
2-methyl-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}-3-furamide works by binding to melanocortin receptors (MCRs) in the body. MCRs are G-protein-coupled receptors that are involved in various physiological processes, including pigmentation, inflammation, and appetite regulation. This compound has a high affinity for the MC4R subtype, which is primarily involved in appetite regulation. By binding to MC4R, this compound stimulates the release of alpha-MSH, which in turn reduces food intake and increases energy expenditure.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects, including appetite suppression, increased energy expenditure, and anti-inflammatory and antioxidant effects. In animal studies, this compound has been shown to reduce food intake and body weight. This compound has also been shown to have anti-inflammatory and antioxidant effects in various tissues, including the brain and liver.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methyl-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}-3-furamide in lab experiments is its high affinity for MC4R, which allows for specific targeting of appetite regulation pathways. This compound is also relatively stable and can be easily synthesized through solid-phase peptide synthesis. However, one limitation of using this compound in lab experiments is its potential to cause off-target effects, as it may bind to other MCR subtypes in addition to MC4R.
Future Directions
There are several future directions for research on 2-methyl-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}-3-furamide. One area of interest is the potential use of this compound as a weight loss drug in humans. Clinical trials are needed to determine the safety and efficacy of this compound in humans. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Further research is needed to determine the effectiveness of this compound in these conditions. Additionally, research on the off-target effects of this compound and the development of more selective MC4R agonists may lead to the development of safer and more effective drugs for appetite regulation.
Scientific Research Applications
2-methyl-N-{4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}-3-furamide has been studied for its potential use in various scientific fields, including cancer research, neuroprotection, and obesity. In cancer research, this compound has been shown to inhibit the growth of melanoma cells and has been studied as a potential treatment for melanoma. In neuroprotection, this compound has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases. In obesity research, this compound has been studied for its potential use as a weight loss drug.
properties
IUPAC Name |
2-methyl-N-[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]furan-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S/c1-10-13(6-8-22-10)15(21)18-12-4-2-11(3-5-12)14(20)19-16-17-7-9-23-16/h2-9H,1H3,(H,18,21)(H,17,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHCMJIVRFGVFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=NC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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